Granular topological insulators†

Nanoscale Pub Date: 2017-04-28 DOI: 10.1039/C7NR01355H

Abstract

We demonstrate experimentally that a macroscopic topological insulator (TI) phase can emerge in a granular conductor composed of an assembly of tunnel coupled TI nanocrystals of dimension ∼10 nm × 10 nm × 2 nm. Electrical transport measurements on thin films of Bi2Se3 nanocrystals reveal the presence of decoupled top and bottom topological surface states that exhibit large surface state penetration depths (∼30 nm at 2 K). By tuning the size of the nanocrystals and the couplings between them, this new class of TIs may be readily tuned from a non-topological to a topological insulator phase, that too with designer properties. Paradoxically, this seemingly ‘dirty’ system displays properties that are closer to an ideal TI than most known single crystal systems, making granular/nanocrystalline TIs an attractive platform for future TI research.

Graphical abstract: Granular topological insulators
Granular topological insulators†
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